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Abstract
Dicyclohexyl ether, a high-boiling point solvent and chemical intermediate, is a significant

byproduct in the industrial production of cyclohexanol. The distillation residues from

cyclohexanol purification present a viable source for the recovery of valuable dicyclohexyl
ether. This document provides a detailed protocol for the extraction of dicyclohexyl ether from

these residues utilizing a vacuum distillation method. The protocol is based on established

methodologies and is intended to guide researchers in the efficient recovery and purification of

this compound. Quantitative data from a representative extraction process is presented for

reference, and a detailed workflow is visualized to facilitate experimental planning and

execution.

Introduction
In the large-scale production of cyclohexanol, distillation is the primary method for purification.

During this process, side reactions can lead to the formation of byproducts, including

dicyclohexyl ether.[1][2] This ether becomes concentrated in the distillation residues, which

are often treated as waste. However, these residues can contain a significant percentage of

dicyclohexyl ether, making its extraction an economically and environmentally beneficial

endeavor.[3]
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This application note details a robust vacuum distillation protocol for the separation of

dicyclohexyl ether from cyclohexanol distillation residues. The method leverages the

difference in boiling points between dicyclohexyl ether and other high-chroma, heavy

components present in the residue to achieve a high-purity final product.

Experimental Protocol: Vacuum Distillation of
Dicyclohexyl Ether
This protocol is adapted from a patented method for the extraction of dicyclohexyl ether from

cyclohexanol rectification residual liquid.[3]

2.1. Materials and Equipment

Materials:

Cyclohexanol distillation residue

Equipment:

Distillation kettle with heating mantle

Two-section cavity type rectifying tower (e.g., packed with Raschig rings)

Condenser

Dicyclohexyl ether storage tank

Vacuum pump (e.g., liquid ring type)

Thermometers/temperature probes

Pressure gauge

2.2. Procedure

Charging the Still: Add the cyclohexanol distillation residual liquid to the distillation kettle.

Initiating Vacuum and Heating:
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Start the vacuum pump and gradually reduce the pressure within the distillation system to

a range of 1.3 x 10³ to 1.5 x 10³ Pa.

Begin heating the distillation kettle. Gradually increase the temperature to 125-135°C.[3]

Rectification:

Control the temperature at the top of the two-section rectifying tower to maintain a range

of 90-105°C.[3]

Employ an intermittent total reflux method to facilitate the separation.

Monitor the temperature at the top of the rectifying tower. The rectification operation is

considered complete when this temperature exceeds 105°C.[3]

Collection of Dicyclohexyl Ether:

The dicyclohexyl ether vapor from the top of the rectifying tower is passed through the

condenser to be cooled and liquefied.

Collect the liquid dicyclohexyl ether in a designated storage tank.

Shutdown and Residue Handling:

Once the distillation is complete, turn off the heating and allow the system to cool.

Carefully release the vacuum.

The high-chroma heavy components remaining in the distillation kettle should be

transferred to a suitable collection barrel for proper storage or disposal.[3]

Data Presentation
The following tables summarize the quantitative data from a representative extraction of

dicyclohexyl ether from cyclohexanol distillation residue, as described in the cited literature.

[3]

Table 1: Composition of Cyclohexanol Distillation Residue
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Component Percentage (%)

Dicyclohexyl Ether 90

High-Chroma Heavy Components 9

Other 1

Table 2: Process Parameters for Dicyclohexyl Ether Extraction

Parameter Value

Initial Mass of Residue 1800 kg

Distillation Kettle Temperature 130°C

System Vacuum 1.42 x 10³ Pa

Rectifying Tower Top Temperature 95°C (operation stops at 107°C)

Table 3: Yield and Purity of Extracted Dicyclohexyl Ether

Product/Byproduct Mass (kg) Purity/Content (%)

Extracted Dicyclohexyl Ether 1721.82 96.7

High-Chroma Heavy

Components (Residue)
128.18 -

Visualization of the Experimental Workflow
The following diagram illustrates the logical flow of the dicyclohexyl ether extraction process.
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Caption: Workflow for the extraction of dicyclohexyl ether.

Concluding Remarks
The protocol detailed in this application note provides a clear and efficient method for the

recovery of dicyclohexyl ether from cyclohexanol distillation residues. By implementing this
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vacuum distillation procedure, researchers and chemical professionals can effectively isolate a

valuable chemical from a waste stream, contributing to more sustainable chemical

manufacturing processes. The provided data and workflow diagram serve as practical guides

for the successful implementation of this extraction method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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